Cas no 1699333-26-0 (Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate
• CAS No: 1699333-26-0
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5041009
• PubChem ID: 75481058
• Update Time: 2025-11-02

Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate
• O=C1CC(CN1)C1CCN(CC1)C(=O)OC(C)(C)C
• Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)16-6-4-10(5-7-16)11-8-12(17)15-9-11/h10-11H,4-9H2,1-3H3,(H,15,17)
• InChI Key： FROYIVDQMKSAJT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1CC(NC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate (CAS No. 1699333-26-0): Properties, Applications, and Market Insights

Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate (CAS No. 1699333-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, plays a crucial role in the synthesis of bioactive molecules. Its unique structure, featuring a pyrrolidinone and piperidine moiety, makes it a valuable intermediate in drug discovery and development.

The tert-butyl carbamate (Boc) protecting group in this compound enhances its stability and solubility, which is particularly advantageous in synthetic chemistry. Researchers frequently utilize Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate to develop novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases. Its versatility and compatibility with various reaction conditions make it a preferred choice for medicinal chemists.

In recent years, the demand for piperidine-based intermediates like CAS No. 1699333-26-0 has surged due to their applications in small-molecule drug development. The compound's ability to act as a scaffold for pharmacophores has positioned it as a critical component in the design of next-generation pharmaceuticals. Additionally, its role in peptide synthesis and protease inhibitor research has further expanded its utility.

From a market perspective, Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate is witnessing growing interest from biotech and pharmaceutical companies. The rise in neurodegenerative disease research and the search for innovative CNS-targeting drugs have driven its adoption. Moreover, advancements in green chemistry and sustainable synthesis methods have highlighted the need for efficient intermediates like this compound.

For researchers and industry professionals, understanding the properties and applications of CAS No. 1699333-26-0 is essential. Its high purity and consistent performance in synthetic pathways make it a reliable choice for high-throughput screening and lead optimization. As the pharmaceutical landscape evolves, compounds like Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate will continue to play a pivotal role in innovation.

In summary, Tert-butyl 4-(5-oxopyrrolidin-3-yl)piperidine-1-carboxylate (CAS No. 1699333-26-0) stands out as a versatile and valuable compound in modern chemistry. Its applications span drug discovery, peptide synthesis, and beyond, making it a cornerstone of contemporary research. With the increasing focus on precision medicine and targeted therapies, this compound is poised to remain at the forefront of scientific advancements.